Cas no 2402831-34-7 (1,3-Benzodioxol-4-amine, 5-fluoro-, hydrochloride (1:1))

• Product Name: 1,3-Benzodioxol-4-amine, 5-fluoro-, hydrochloride (1:1)
• CAS No: 2402831-34-7
• MF: C₇H₇ClFNO₂
• MW: 191.587384462357
• CID: 5868498
• PubChem ID: 145915604
• Update Time: 2023-11-20

1,3-Benzodioxol-4-amine, 5-fluoro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxol-4-amine, 5-fluoro-, hydrochloride (1:1)
• 2402831-34-7
• 5-Fluoro-1,3-benzodioxol-4-amine;hydrochloride
• 5-fluoro-1,3-dioxaindan-4-amine hydrochloride
• EN300-7470299

• Inchi： 1S/C7H6FNO2.ClH/c8-4-1-2-5-7(6(4)9)11-3-10-5;/h1-2H,3,9H2;1H
• InChI Key： ZHXSQGOAKIQTKI-UHFFFAOYSA-N
• SMILES： NC1C(=CC=C2OCOC=12)F.Cl

Computed Properties

• Exact Mass: 191.0149343g/mol
• Monoisotopic Mass: 191.0149343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų